Cas no 57450-55-2 (Benzoic acid,3,5-disulfo-)

Benzoic acid,3,5-disulfo- structure
Benzoic acid,3,5-disulfo- structure
Product Name:Benzoic acid,3,5-disulfo-
CAS No:57450-55-2
MF:C14H9ClOS
MW:260.738661527634
CID:381796
PubChem ID:93672
Update Time:2025-04-19

Benzoic acid,3,5-disulfo- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-disulfo-
    • 1-Chloro-4-methyldibenzo(B,E)thiin-10-one
    • 1-chloro-4-methyldibenzo[b,e]thiin-10-one
    • 1-chloro-4-methyl-9H-thioxanthen-9-one
    • 1-chloro-4-methyl-10H-dibenzo[b,e]thiopyran-10-one
    • CHEMBL67108
    • 57450-55-2
    • SCHEMBL16383368
    • DTXSID30972928
    • EINECS 260-740-7
    • NS00053193
    • Inchi: 1S/C14H9ClOS/c1-8-6-7-10(15)12-13(16)9-4-2-3-5-11(9)17-14(8)12/h2-7H,1H3
    • InChI Key: CEZJUBYDGRMXGE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C)C2=C1C(C1C=CC=CC=1S2)=O

Computed Properties

  • Exact Mass: 260.00637
  • Monoisotopic Mass: 260.0062638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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